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Compound of Interest

Compound Name: 1-Isopropylpyrazole

Cat. No.: B096740 Get Quote

A Technical Overview of 1-Isopropylpyrazole
For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical summary of 1-isopropylpyrazole (CAS No:

18952-87-9), a heterocyclic organic compound. It outlines the molecule's core physicochemical

properties, a common synthetic pathway, and standard characterization methodologies relevant

to research and development.

Core Properties
1-Isopropylpyrazole is a substituted pyrazole derivative. The core quantitative data for this

compound are summarized below.

Property Value Source

Molecular Formula C₆H₁₀N₂ [1][2][3][4]

Molecular Weight 110.16 g/mol [1][2][3][4]

Boiling Point 143 °C [1][3]

CAS Number 18952-87-9 [1][2][3]
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Experimental Protocols: Synthesis and
Characterization
A prevalent and straightforward method for synthesizing 1-isopropylpyrazole is through the

direct N-alkylation of pyrazole. This section details the general experimental protocol for this

synthesis and the subsequent characterization required to verify the product's identity and

purity.

Synthetic Protocol: N-Alkylation of Pyrazole

The synthesis involves the reaction of pyrazole with an isopropyl halide (e.g., 2-bromopropane)

in the presence of a base.

Objective: To attach an isopropyl group to one of the nitrogen atoms of the pyrazole ring.

Key Reagents:

Pyrazole

An isopropyl halide (e.g., 2-bromopropane, 2-iodopropane)

A base (e.g., sodium hydride (NaH), potassium carbonate (K₂CO₃))

A polar aprotic solvent (e.g., dimethylformamide (DMF), acetone)

Methodology:

Deprotonation: Pyrazole is dissolved in a suitable solvent. A base is then added to

deprotonate the pyrazole ring's N-H group, forming a pyrazolide anion. The use of a strong

base like NaH in DMF is highly effective for this step[1].

Nucleophilic Substitution: The isopropyl halide is added to the solution. The pyrazolide

anion acts as a nucleophile, attacking the electrophilic carbon of the isopropyl halide and

displacing the halide to form 1-isopropylpyrazole.

Work-up and Purification: After the reaction is complete, the mixture is typically quenched

with water and extracted with an organic solvent. The crude product is then purified,
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commonly using distillation or column chromatography to isolate the 1-isopropylpyrazole.

Product Characterization

To confirm the successful synthesis and purity of 1-isopropylpyrazole, standard analytical

techniques are employed:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR spectroscopy are

used to confirm the molecular structure. The ¹H NMR spectrum will show characteristic

signals for the isopropyl group's protons (a doublet and a septet) and distinct signals for the

three protons on the pyrazole ring.

Mass Spectrometry (MS): This technique is used to determine the molecular weight of the

compound. The mass spectrum should show a molecular ion peak (M+) corresponding to the

calculated molecular weight of 110.16.

Infrared (IR) Spectroscopy: IR spectroscopy can be used to verify the absence of the N-H

stretch (typically found around 3100-3500 cm⁻¹) present in the pyrazole starting material,

confirming that N-alkylation has occurred.

Visualized Synthesis Workflow
The following diagram illustrates the logical workflow of the N-alkylation synthesis of 1-
isopropylpyrazole.

Caption: Synthesis workflow for 1-isopropylpyrazole via N-alkylation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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